![molecular formula C5H4BrClN4 B6187887 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride CAS No. 2639463-05-9](/img/no-structure.png)
7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride
Description
7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride is a chemical compound . It is part of the triazolopyridine family, which are nitrogenous heterocyclic compounds .
Synthesis Analysis
The synthesis of triazolopyridine derivatives has been reported in several studies . For instance, a one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine .Molecular Structure Analysis
Triazole compounds, including this compound, contain two carbon and three nitrogen atoms . They are readily capable of binding in the biological system with a variety of enzymes and receptors .Chemical Reactions Analysis
Triazolopyridine compounds have been found to react with various elements. For example, it has been reported that 1H-1,2,3-Triazolo[4,5-b]pyridine reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .Physical and Chemical Properties Analysis
The molecular weight of 1H-1,2,3-Triazolo[4,5-b]pyridine, a related compound, is 120.1121 . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 .Mechanism of Action
Future Directions
The triazolopyridine family of compounds, including 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride, continues to be of interest in drug design and medicinal chemistry due to their extensive therapeutic uses . Future research may focus on exploring their potential in treating various diseases and improving their synthesis methods.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride involves the reaction of 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine with hydrochloric acid.", "Starting Materials": [ "7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine" ], "Reaction": [ "To a solution of 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine in water, hydrochloric acid is added dropwise with stirring.", "The resulting mixture is stirred at room temperature for several hours.", "The solid product is collected by filtration and washed with water.", "The product is dried under vacuum to yield 7-bromo-3H-[1,2,3]triazolo[4,5-c]pyridine hydrochloride." ] } | |
CAS No. |
2639463-05-9 |
Molecular Formula |
C5H4BrClN4 |
Molecular Weight |
235.47 g/mol |
IUPAC Name |
7-bromo-2H-triazolo[4,5-c]pyridine;hydrochloride |
InChI |
InChI=1S/C5H3BrN4.ClH/c6-3-1-7-2-4-5(3)9-10-8-4;/h1-2H,(H,8,9,10);1H |
InChI Key |
QZMIRGGMUTZOAR-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C2=NNN=C2C=N1)Br.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
